Cas no 37595-74-7 (N,N-Bis(trifluoromethylsulfonyl)aniline)
37595-74-7 structure
N,N-Bis(trifluoromethylsulfonyl)aniline Properties
Names and Identifiers
-
- Phenyl triflimide~N-Phenyltrifluoromethanesulphonimide
- N-Phenyltrifluoromethanesulphonimide
- N,N-Bis(trifluoromethanesulphonyl)aniline~Phenyl triflimide~N-Phenyltrifluoromethanesulphonimide
- N,N-Bis(trifluoromethylsulfonyl)aniline
- N-Phenylbis(trifluoromethanesulfonimide) [Triflating Reagent]
- N-Phenyl-bis(trifluoromethanesulfonimide)
- Bis[(trifluoromethyl)sulfonyl]phenylamine
- N-Phenylbis(trifluoromethanesulfonamide)
- N-Phenylbis(trifluoromethanesulfonimide).
- N-Phenyltrifluoromethanesulfonimide
- N,N-Bis(trifluoromethanesulfonyl)aniline
- N-Phenylbis(trifluoromethanesulfonimide)
- N-Phenyl-bis(trifluoromethanesulfonimide)BIS(TRIFLUOROMETHYLSULFONYL)ANILINE
- Phenyl Triflimide
- NSC 240874
- N-Phenylbis(trifluoromethanesulfon)imide
- N-Phenylbis(trifluoromethanesulphonimide)
- N,N-Bis-(Trifluoromethanesulfonyl)aniline
- PhNTf2
- TIC0LRR43X
- 1,1,1-tri
- phenyltriflimide
- N-phenyl-bis (trifluoromethane)sulfonimide
- N,N-Bs-(Trfluoromethanesulfonyl)anlne
- MFCD00000404
- N,N-bis(trifluoromethanesulphonyl) aniline
- PhN(Tf)2
- 1,1,1-Trifluoro-N-phenyl-N-[(trifluoromethyl)sulfonyl]methanesulfonamide
- BCP00205
- FT-0648989
- N,N-bis(trifluoro-methanesulfonyl)phenylamine
- trifluoro-N-phenyl-N-(trifluoromethylsulfonyl) methanesulfonamide
- n-phenyl triflimide
- C8H5F6NO4S2
- 1,1,1-trifluoro-N-phenyl-N-((trifluoromethyl)sulfonyl)-methanesulfonamide
- J-523218
- n,n,-bistrifluoromethanesulfonylaniline
- n,n-bis(trifluoromethylsulfonyl) aniline
- N-phenylbis(trifluorometanesulfonimide)
- N-phenyl-bis(trifluoromethane sulfonimide)
- 1,1,1-trifluoro-N-phenyl-N-(trifluoromethylsulfonyl)methanesulfonamide
- NSC240874
- 1,1,1-Trifluoro-N-phenyl-N-(trifluoro-methyl-sulfonyl)methane-sulfonamide
- SCHEMBL64494
- AKOS005063445
- n-phenyltrifluoromethane sulphonimide
- N-Phenyl-trifluoromethanesulfonimide
- trifluoro-N-phenyl-N-(trifluoromethylsulfonyl)methanesulfonamide
- N-phenyl trifluoromethanesulfonimide
- n-phenylbis(trifluoromethane)sulfonimide
- N,N-bis(trifluoromethanesulphonyl)aniline
- 1,1,1-trifluoro-N-phenyl-N-(trifluoromethylsulfonyl)-methanesulfonamide
- N-phenyl bis (trifluoromethanesulfonimide)
- 1,1,1-trifluoro-N-phenyl-N-(trifluoromethane)sulfonylmethanesulfonamide
- 37595-74-7
- N-Phenyl bis-trifluoromethane sulfonimide
- N-phenyltrifluoromethane sulfonimide
- N-Phenylbis (trifluoromethanesulfonimide)
- N,N-bistrifluoromethanesulfonyl aniline
- phenyl bis((trifluoromethyl)sulfonyl)amine
- N-Phenyl-bis(trifluoromethanesulfonimide), >=98.0% (HPLC)
- N-phenylbis-(trifluoromethane-sulfonimide)
- N-phenyltrifluoromethane-sulfonimide
- P1257
- 1,1,1-trifluoro-N-phenyl-N-(trifluoromethylsulfonyl) methanesulfonamide
- 1,1,1-Trifluoro-N-phenyl-N-((trifluoromethyl)sulfonyl)methane sulfonamide
- EN300-39074
- N,N-bis(trifluoromethanesulfonyl)-aniline
- n-phenyltriflimide
- Z382583056
- 1,1,1-trifluro-n-phenyl-n(trifluoromethylsulphonyl)methane sulphonamide
- UNII-TIC0LRR43X
- Tf2NPh
- 1,1,1-trifluoro-N-phenyl-N-((trifluoromethyl)sulfonyl)methane-sulfonamide
- N-phenylbis(trifluoromethane sulphonimide)
- MB00102
- F0001-1081
- N-phenylbis(trifluoromethane sulfonimide)
- TRIFLUORO-N-PHENYL-N-((TRIFLUOROMETHYL)SULFONYL)METHANESULFONAMIDE
- N-phenyl trifluoromethane sulfonimide
- PHENYL TRIFLIMIDE [MI]
- N-phenyl bis(trifluoromethanesulphonimide)
- N-phenyl bis(trifluoromethane sulfonimide)
- AS-15621
- N-PHENYL-BIS(TRIFLUOROMETHYLSULFONAMIDE)
- N-phenyl-trifluoromethane sulfonimide
- 1,1,1-Trifluoro-N-phenyl-N-((trifluoromethyl)sulfonyl)methanesulfonamide
- NSC-240874
- N-phenyl bis(trifluoromethane-sulfonimide)
- N-phenyl-bis(trifluoromethane-sulfonimid)
- 1,1,1-trifluoro-N-phenyl-N-(trifluoromethyl-sulfonyl)methanesulfonamide
- n,n-bis(trifluoromethylsulfonyl)phenylamine
- Q27289983
- phenyl-bis-[(trifluoromethyl)sulfonyl]amine
- N,N-bis-(trifluoromethanesulphonyl)-aniline
- N-phenyltrifluoromethanesufonimide
- N-PHENYL-N-((TRIFLUOROMETHYL)SULFONYL)TRIFLUOROMETHANESULFONAMIDE
- N,N-bis(trifluoro-methanesulfonyl)aniline
- N-phenyl-bis(trifluoromethanesulfonimid)
- N-phenyl-bis (trifluoromethanesulfonimid)
- 1,1,1-trifluoro-n-phenyl-n(trifluoromethylsulphonyl)methane sulphonamide
- N-phenylbis(trifluoromethane-sulfonimide)
- HY-40293
- 1,1,1-trifluoro-N-phenyl-N-(trifluoromethane) sulfonylmethanesulfonamide
- N-phenyl-bis(trifluromethanesulfonimide)
- EC 609-445-0
- 1, 1, 1-trifluoro-N-phenyl-N-(trifluoromethane)sulfonylmethane-sulfonamide
- 1,1,1-trifluoro-N-phenyl-N-(trifluoromethylsulfonyl)methansulfonamide
- N,N-bis-(trifluoromethanesulfonyl)-aniline
- N,N-Bis(trifluoromethylsulfonyl)aniline;1,1,1-Trifluoro-N-phenyl-N-((trifluoromethyl)sulfonyl)methanesulfonamide
- 1,1,1-trifluoro-N-phenyl-N-((trifluoromethyl)sulfonyl) methanesulfonamide
- DTXSID70191030
- N,N-Bis-(trifluoromethylsulfonyl)-aniline
- N-phenyl-N-trifluoromethylsulfonyl-1,1,1-trifluoromethane sulfonamide
- N-Phenyl-bis(trifluoromethanesulfonimide), 99%
- N-phenylbis-(trifluoromethanesulfonimide)
- N-phenyltrifluromethanesulfonimide
- 1,1,1-TRIFLUORO-N-PHENYL-N-[(TRIFLUOROMETHYL)SULFONYL]METHANESULFONIMIDE
- N-phenyl-bis-(trifluoromethanesulfonimide)
- phenyl bis[(trifluoromethyl)sulfonyl]amine
- (CF3SO2)2NPh
- 1,1,1-trifluoro-N-phenyl-N-(trifluoromethyl)sulfonyl methanesulfonamide
- AC-8752
- CS-B0879
- N,N-bis(Trifluoromethanesulfonyl) aniline
- 1,1,1-trifluoro-N-phenyl-N-((trifluoromethyl)sulfonyl) methane-sulfonamide
- NS00009220
- 1,1,1-trifluoro-N-phenyl-N((trifluoromethyl)sulfonyl)methanesulfonamide
- N-phenyl bis(trifluoromethanesulfonimide)
- N,N-Bis(trifluoromethylsulfonyl)aniline;
- 1,1,1-trifluoro-N-phenyl-N-(trifluoromethane)sulfonylmethane-sulfonamide
- A6419
- N-phenyl-bis(trifluoromethane-sulfonimide)
- 1,1,1-trifluoro-N-phenyl-N-((trifluoromethyl) sulfonyl)methanesulfonamide
- AM20040319
- PhN(SO2CF3)2
- N-phenytrifluoromethanesulfonimide
- SY002303
- 1,1,1-trifluoro-N-phenyl-N-(trifluoromethane)sulfonylmethane sulfonamide
- RB3217
- 1,1,1-trifluoro-N-phenyl-N-trifluoromethanesulfonylmethanesulfonamide
- DB-011860
- +Expand
-
- MFCD00000404
- DIOHEXPTUTVCNX-UHFFFAOYSA-N
- 1S/C8H5F6NO4S2/c9-7(10,11)20(16,17)15(6-4-2-1-3-5-6)21(18,19)8(12,13)14/h1-5H
- S(C(F)(F)F)(N(C1C([H])=C([H])C([H])=C([H])C=1[H])S(C(F)(F)F)(=O)=O)(=O)=O
- 1269141
Computed Properties
- 356.956419g/mol
- 0
- 3.1
- 0
- 11
- 3
- 356.956419g/mol
- 356.956419g/mol
- 88.3Ų
- 21
- 518
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- 0
Experimental Properties
- 4.35380
- 88.28000
- 1.488
- 305.3°C at 760 mmHg
- 100-102 °C (lit.)
100-102 °C - 138.4℃
- Soluble in methanol. Slightly soluble in chloroform and ethyl acetate.
- powder
- Hydrolyzable
- Moisture Sensitive
- 1.7660
N,N-Bis(trifluoromethylsulfonyl)aniline Price
N,N-Bis(trifluoromethylsulfonyl)aniline Suppliers
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
Audited Supplier
(CAS:37595-74-7)N,N-Bis(trifluoromethylsulfonyl)aniline
BM0146
In stock
Gram-Ton
99%
Wednesday, 16 October 2024 10:37
Enquiry
N,N-Bis(trifluoromethylsulfonyl)aniline Related Literature
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37595-74-7 (N,N-Bis(trifluoromethylsulfonyl)aniline) Related Products
- 1197-22-4(N-Phenylmethanesulfonamide)
- 22736-85-2(Methanesulfonamide,N-(3-benzoylphenyl)-1,1-difluoro-)
- 27573-59-7(Methanesulfonamide,N-(9,10-dihydro-9,10-dioxo-2-anthracenyl)-1,1,1-trifluoro-)
- 23384-01-2(Methanesulfonamide,1,1,1-trifluoro-N-(3-fluorophenyl)-)
- 37595-74-7(N,N-Bis(trifluoromethylsulfonyl)aniline)
- 22736-84-1(Methanesulfonamide,N-(3-benzoylphenyl)-1-fluoro-)
- 1167-43-7(Benzenesulfonamide,N-phenyl-N-(phenylsulfonyl)-)
- 145100-50-1(1,1,1-Trifluoro-N-(pyridin-2-yl)-N-((trifluoromethyl)sulfonyl)methanesulfonamide)
- 23383-98-4(Methanesulfonamide,1,1,1-trifluoro-N-(2-fluorophenyl)-)
- 154498-33-6(Methanesulfonamide,N-(3-ethynylphenyl)-1,1,1-trifluoro-)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:37595-74-7)N-Phenyl-bis(trifluoromethanesulfonimide)
99.9%
200kg
discuss personally
Amadis Chemical Company Limited
(CAS:37595-74-7)N,N-Bis(trifluoromethylsulfonyl)aniline
99%/99%
500g/1kg
175.0/348.0